Cas no 1247221-97-1 (N-cyclobutyl-2-ethylaniline)

• Product Name: N-cyclobutyl-2-ethylaniline
• CAS No: 1247221-97-1
• MF: C₁₂H₁₇N
• MW: 175.270083189011
• CID: 5216381
• PubChem ID: 61779670
• Update Time: 2026-03-06

N-cyclobutyl-2-ethylaniline Chemical and Physical Properties

Names and Identifiers

• N-cyclobutyl-2-ethylaniline
• Benzenamine, N-cyclobutyl-2-ethyl-

• Inchi： 1S/C12H17N/c1-2-10-6-3-4-9-12(10)13-11-7-5-8-11/h3-4,6,9,11,13H,2,5,7-8H2,1H3
• InChI Key： ZLPRJWXSJJHRGN-UHFFFAOYSA-N
• SMILES： N(C1C=CC=CC=1CC)C1CCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 151
• XLogP3: 3.6
• Topological Polar Surface Area: 12

Additional information on N-cyclobutyl-2-ethylaniline

Recent Advances in the Study of 1247221-97-1 and N-cyclobutyl-2-ethylaniline in Chemical Biology and Pharmaceutical Research

The chemical compound with the CAS number 1247221-97-1 and the product name N-cyclobutyl-2-ethylaniline have recently garnered significant attention in the field of chemical biology and pharmaceutical research. These compounds are being investigated for their potential applications in drug discovery and development, particularly in the context of targeted therapies and novel pharmacological agents. This research briefing aims to synthesize the latest findings related to these compounds, providing a comprehensive overview of their chemical properties, biological activities, and therapeutic potentials.

Recent studies have highlighted the unique structural features of 1247221-97-1, which make it a promising candidate for further exploration. The compound's molecular framework allows for versatile modifications, enabling researchers to fine-tune its pharmacological profile. Concurrently, N-cyclobutyl-2-ethylaniline has been identified as a key intermediate in the synthesis of various bioactive molecules. Its role in facilitating the construction of complex molecular architectures has been underscored in several synthetic chemistry publications.

In terms of biological activity, preliminary investigations into 1247221-97-1 have revealed interesting interactions with specific protein targets. Molecular docking studies suggest that this compound may exhibit selective binding to enzymes involved in critical metabolic pathways. Similarly, derivatives of N-cyclobutyl-2-ethylaniline have shown promising results in in vitro assays, demonstrating potential as modulators of certain receptor systems. These findings warrant further investigation into their mechanism of action and therapeutic applications.

The synthetic routes to both 1247221-97-1 and N-cyclobutyl-2-ethylaniline have been optimized in recent years, with several research groups reporting improved yields and selectivity. These advancements in synthetic methodology have facilitated larger-scale production, enabling more extensive biological evaluation. Notably, the development of greener synthetic protocols has also been reported, aligning with the growing emphasis on sustainable chemistry practices in pharmaceutical research.

From a drug development perspective, the pharmacokinetic properties of these compounds are currently under investigation. Early ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) studies have provided valuable insights into their drug-like characteristics. While challenges remain in optimizing certain parameters, the overall profile suggests good potential for further development. Researchers are particularly interested in exploring these compounds as potential leads for treating conditions where current therapeutic options are limited.

Looking ahead, the research community anticipates that continued investigation into 1247221-97-1 and N-cyclobutyl-2-ethylaniline will yield important discoveries. Collaborative efforts between synthetic chemists, biologists, and pharmacologists will be crucial in fully elucidating their therapeutic potential. The coming years are likely to see increased activity in this research area, with potential implications for multiple therapeutic domains.